Cas no 1044559-02-5 (4-Chloro-6-[(4-methoxyphenyl)methoxy]-2-(methylthio)Pyrimidine)

4-Chloro-6-[(4-methoxyphenyl)methoxy]-2-(methylthio)Pyrimidine structure
1044559-02-5 structure
Product Name:4-Chloro-6-[(4-methoxyphenyl)methoxy]-2-(methylthio)Pyrimidine
CAS No:1044559-02-5
MF:C13H13ClN2O2S
MW:296.772520780563
CID:2124139
Update Time:2023-08-04

4-Chloro-6-[(4-methoxyphenyl)methoxy]-2-(methylthio)Pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-6-[(4-methoxyphenyl)methoxy]-2-(methylthio)Pyrimidine
    • LLYASAKWOFLJKU-UHFFFAOYSA-N
    • 4-chloro-6-((4-methoxybenzyl)oxy)-2-(methylthio)pyrimidine
    • 4-Chloro-6-(4-methoxy-benzyloxy)-2-methylsulfanyl-pyrimidine
    • 4-Chloro-6-[(4-methoxyphenyl)methoxy]-2-(methylthio)Pyrimidine
    • Inchi: 1S/C13H13ClN2O2S/c1-17-10-5-3-9(4-6-10)8-18-12-7-11(14)15-13(16-12)19-2/h3-7H,8H2,1-2H3
    • InChI Key: LLYASAKWOFLJKU-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(=N1)SC)OCC1C=CC(=CC=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 265
  • Topological Polar Surface Area: 69.5
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